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Compound of Interest

Compound Name: Acetylcholine Iodide

Cat. No.: B1664341 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Acetylcholine Iodide
(CAS 2260-50-6), a crucial neurotransmitter and research compound. This document details its

physicochemical properties, biological functions, and established experimental protocols,

offering a valuable resource for those in neuroscience research and drug development.

Physicochemical Properties
Acetylcholine iodide is the iodide salt of acetylcholine, a quaternary ammonium cation. It is a

white, crystalline powder that is sensitive to light and hygroscopic.
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Property Value Reference

CAS Number 2260-50-6 [1]

Molecular Formula C₇H₁₆INO₂ [1]

Molecular Weight 273.11 g/mol [1]

Melting Point 161-164 °C [2]

Solubility
Soluble in water and DMSO.

Insoluble in ethanol.
[3]

Synonyms

ACh iodide, (2-

Acetoxyethyl)trimethylammoni

um iodide

[3]

Biological Role and Applications
Acetylcholine is a primary neurotransmitter in the central and peripheral nervous systems,

playing a vital role in muscle contraction, memory, and autonomic nervous system function.

Acetylcholine iodide serves as a stable and readily available source of acetylcholine for in

vitro and in vivo studies.

Its primary applications in research include:

Muscarinic and Nicotinic Receptor Agonist: Used to stimulate and characterize cholinergic

receptors.

Substrate for Acetylcholinesterase (AChE): A key reagent in assays to measure the activity

of AChE, the enzyme that degrades acetylcholine.

Investigating Cholinergic Signaling: Employed in studies of synaptic transmission, neuronal

excitability, and the physiological effects of cholinergic system activation.

Cholinergic Signaling Pathways
Acetylcholine exerts its effects by binding to two main types of receptors: nicotinic and

muscarinic receptors.
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Nicotinic Acetylcholine Receptor (nAChR) Signaling
Nicotinic receptors are ligand-gated ion channels. Upon acetylcholine binding, they undergo a

conformational change that opens the channel, allowing the influx of cations, primarily Na⁺ and

Ca²⁺. This leads to depolarization of the cell membrane and the initiation of a nerve impulse or

muscle contraction.
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Start: Choline Iodide & Acetic Anhydride

Reaction in Glacial Acetic Acid
(Reflux, 2-3h)

Precipitation with Diethyl Ether

Vacuum Filtration
(Collect Crude Product)

Recrystallization from Hot Ethanol

Vacuum Filtration
(Collect Purified Crystals)

Drying under Vacuum

End: Purified Acetylcholine Iodide

 

Prepare Reagents
(ACh Iodide, DTNB, Buffer)

Set up 96-well Plate
(Buffer, AChE sample, DTNB)

Initiate Reaction
(Add ACh Iodide)

Measure Absorbance at 412 nm
(Kinetic Read)

Analyze Data
(Calculate ΔAbs/min)

Determine AChE Activity
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Plate Cells Expressing mAChRs

Load Cells with Calcium-sensitive Dye

Measure Baseline Fluorescence

Stimulate with Acetylcholine Iodide

Record Fluorescence Change Over Time

Analyze Dose-Response Relationship

 

Excise and Evert Intestinal Segment

Prepare Everted Sac
(Fill with Serosal Fluid)

Incubate Sac in Mucosal Fluid
(with Acetylcholine Iodide)

Collect Serosal and Mucosal Samples

Analyze Ion Concentrations

Calculate Ion Transport Rate
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Mount Intestinal Epithelium in Ussing Chamber

Equilibrate Tissue and Establish Baseline Isc

Add Acetylcholine Iodide to Serosal Side

Record Change in Short-Circuit Current (Isc)

Analyze Chloride Secretion Response

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1664341#acetylcholine-iodide-cas-
number-2260-50-6-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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